3-(3-Hydroxy-isoxazol-5-yl)-propionic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-Hydroxy-isoxazol-5-yl)-propionic acid is a useful research compound. Its molecular formula is C6H7NO4 and its molecular weight is 157.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Agonist Activity and Structural Determinants
3-(3-Hydroxy-isoxazol-5-yl)-propionic acid and its analogs have been extensively studied for their agonist activity on AMPA receptors, a subtype of ionotropic glutamate receptors involved in fast synaptic transmission in the central nervous system. Research has focused on understanding the structural determinants for agonist activity, leading to the synthesis of various analogs with modifications aiming to elucidate the requirements for selective activation of AMPA receptors. For instance, the introduction of different substituents at specific positions of the isoxazole ring has been shown to impact the compound's ability to bind and activate AMPA receptors, highlighting the intricate relationship between molecular structure and pharmacological activity (Bang-Andersen et al., 2000); (Vogensen et al., 2000).
Selective Activation of GluR5 Subtype
Further investigations have identified compounds that act as potent and selective agonists at specific AMPA receptor subtypes, such as GluR5. These studies are crucial for developing tools to explore the physiological roles of different AMPA receptor subtypes and for the potential design of subtype-selective drugs. For example, certain isoxazole derivatives have been found to exhibit high potency and selectivity towards GluR5, providing valuable insights into receptor agonist interactions and contributing to the understanding of receptor subtype specificity (Clausen et al., 2009); (Brehm et al., 2003).
Synthetic and Reactivity Studies
The synthetic versatility of isoxazoles, including this compound derivatives, has been explored in various studies. These compounds serve as valuable intermediates in the synthesis of pharmacologically active molecules. Techniques such as 1,3-dipolar cycloaddition have been applied to synthesize isoxazoles with potential larvicidal activity against Aedes aegypti larvae, demonstrating the utility of these compounds in developing bioactive agents (Silva-Alves et al., 2013).
Properties
IUPAC Name |
3-(3-oxo-1,2-oxazol-5-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO4/c8-5-3-4(11-7-5)1-2-6(9)10/h3H,1-2H2,(H,7,8)(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUDOVWCIEXGFGN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ONC1=O)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90390306 |
Source
|
Record name | 3-(3-Hydroxy-isoxazol-5-yl)-propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
75989-19-4 |
Source
|
Record name | 3-(3-Hydroxy-isoxazol-5-yl)-propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(3-Hydroxy-5-isoxazolyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.